Cas no 69441-09-4 (1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine)
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties
Names and Identifiers
-
- 1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine
- 1-hexadecanoyl-2-tetradecanoyl-sn-glycero-3-phosphocholine; PMPC; PC(16:0/14:0)
- 16:0-14:0 PC
- sn-1 16:0 sn-2 14:0 PC
-
- Inchi: 1S/C38H76NO8P/c1-6-8-10-12-14-16-18-19-21-22-24-26-28-30-37(40)44-34-36(35-46-48(42,43)45-33-32-39(3,4)5)47-38(41)31-29-27-25-23-20-17-15-13-11-9-7-2/h36H,6-35H2,1-5H3/t36-/m1/s1
- InChI Key: UIXXHROAQSBBOV-PSXMRANNSA-N
- SMILES: [C@@H](OC(=O)CCCCCCCCCCCCC)(COC(=O)CCCCCCCCCCCCCCC)COP([O-])(=O)OCC[N+](C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 48
- Rotatable Bond Count: 38
Experimental Properties
- Color/Form: 10 mg/mL (850454C-25mg)
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P875704-25mg |
1-Palmitoyl,2-myristoyl-sn-Glycero-3–phosphocholine |
69441-09-4 | >99% | 25mg |
¥948.60 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P875704-100mg |
1-Palmitoyl,2-myristoyl-sn-Glycero-3–phosphocholine |
69441-09-4 | >99% | 100mg |
¥1,246.50 | 2022-01-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P83040-500mg |
1-Hexadecanoyl-2-myristoyl-sn-glycero-3-phosphorylcholin |
69441-09-4 | 500mg |
¥7358.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P83040-100mg |
1-Hexadecanoyl-2-myristoyl-sn-glycero-3-phosphorylcholin |
69441-09-4 | 100mg |
¥2008.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P83040-25mg |
1-Hexadecanoyl-2-myristoyl-sn-glycero-3-phosphorylcholin |
69441-09-4 | 25mg |
¥1288.0 | 2021-09-04 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027884-100mg |
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine,99% |
69441-09-4 | 99% | 100mg |
¥1330 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027884-25mg |
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine,99% |
69441-09-4 | 99% | 25mg |
¥1012 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027884-500mg |
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine,99% |
69441-09-4 | 99% | 500mg |
¥4887 | 2024-05-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P875704-5mg |
1-Palmitoyl,2-myristoyl-sn-Glycero-3–phosphocholine |
69441-09-4 | >99% | 5mg |
¥560.00 | 2022-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P130450-500mg |
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine |
69441-09-4 | >99% | 500mg |
¥4484.90 | 2023-09-01 |
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine Suppliers
1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine
Recent Advances in the Study of 1-Palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine (CAS: 69441-09-4)
1-Palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine (PMPC) (CAS: 69441-09-4) is a synthetic phospholipid that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique acyl chain composition, has been extensively studied for its role in membrane biophysics, drug delivery systems, and as a model for understanding lipid-protein interactions. Recent studies have further elucidated its potential applications in therapeutic formulations and diagnostic tools, making it a critical focus for researchers.
One of the most notable advancements in the study of PMPC is its application in liposomal drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that PMPC-based liposomes exhibit enhanced stability and improved drug-loading capacity compared to traditional phospholipids. The researchers attributed these properties to the optimal balance of hydrophobic and hydrophilic interactions conferred by the palmitoyl and myristoyl chains, which facilitate better membrane integrity and controlled release kinetics.
In addition to its pharmaceutical applications, PMPC has been instrumental in advancing our understanding of lipid rafts and membrane dynamics. A recent Nature Communications article highlighted the use of PMPC in atomic force microscopy (AFM) studies to visualize nanoscale lipid domains in model membranes. These findings have profound implications for elucidating the mechanisms of cellular signaling and membrane trafficking, particularly in the context of neurodegenerative diseases and cancer.
Another groundbreaking study, published in Biochimica et Biophysica Acta (BBA) - Biomembranes, explored the role of PMPC in modulating the activity of transmembrane proteins. The researchers found that PMPC-rich membranes could stabilize the conformational states of G-protein-coupled receptors (GPCRs), thereby enhancing their functionality. This discovery opens new avenues for the design of GPCR-targeted therapeutics, with potential applications in treating conditions such as hypertension and chronic pain.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of PMPC. A 2024 review in Trends in Biotechnology discussed the need for more efficient enzymatic and chemical synthesis methods to meet the growing demand for high-purity PMPC in research and clinical applications. Advances in biocatalysis and green chemistry are expected to play a pivotal role in addressing these challenges.
In conclusion, 1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine (CAS: 69441-09-4) continues to be a molecule of immense interest in chemical biology and pharmaceutical sciences. Its versatile applications in drug delivery, membrane biology, and protein stabilization underscore its potential to drive innovation in therapeutic development. Future research should focus on optimizing its synthesis and expanding its utility in precision medicine.
69441-09-4 (1-palmitoyl-2-myristoyl-sn-glycero-3-phosphocholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)